(10α)-25-(Acetyloxy)-2β,16α,20-trihydroxy-9β-methyl-19-norlanost-5-ene-3,11,22-trione
(10α)-25-(Acetyloxy)-2β,16α,20-trihydroxy-9β-methyl-19-norlanost-5-ene-3,11,22-trione
23,24-dihydrocucurbitacin B is a 23,24-dihydrocucurbitacin in which a lanostane skeleton is multi-substituted with hydroxy, methyl and oxo substituents, with unsaturation at position 5; a hydroxy function at C-25 is acetylated. It is a 23,24-dihydrocucurbitacin, a secondary alpha-hydroxy ketone and a tertiary alpha-hydroxy ketone. It derives from a cucurbitacin B.
Brand Name:
Vulcanchem
CAS No.:
13201-14-4
VCID:
VC0080254
InChI:
InChI=1S/C32H48O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,19-22,25,34-35,39H,11-16H2,1-9H3/t19-,20+,21-,22+,25+,29+,30-,31+,32?/m1/s1
SMILES:
CC(=O)OC(C)(C)CCC(=O)C(C)(C1C(CC2(C1(CC(=O)C3(C2CC=C4C3CC(C(=O)C4(C)C)O)C)C)C)O)O
Molecular Formula:
C32H48O8
Molecular Weight:
560.7 g/mol
(10α)-25-(Acetyloxy)-2β,16α,20-trihydroxy-9β-methyl-19-norlanost-5-ene-3,11,22-trione
CAS No.: 13201-14-4
Main Products
VCID: VC0080254
Molecular Formula: C32H48O8
Molecular Weight: 560.7 g/mol
| CAS No. | 13201-14-4 |
|---|---|
| Product Name | (10α)-25-(Acetyloxy)-2β,16α,20-trihydroxy-9β-methyl-19-norlanost-5-ene-3,11,22-trione |
| Molecular Formula | C32H48O8 |
| Molecular Weight | 560.7 g/mol |
| IUPAC Name | [6-[(2S,8S,9R,10R,13R,14S,16R,17R)-2,16-dihydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-hydroxy-2-methyl-5-oxoheptan-2-yl] acetate |
| Standard InChI | InChI=1S/C32H48O8/c1-17(33)40-27(2,3)13-12-23(36)32(9,39)25-21(35)15-29(6)22-11-10-18-19(14-20(34)26(38)28(18,4)5)31(22,8)24(37)16-30(25,29)7/h10,19-22,25,34-35,39H,11-16H2,1-9H3/t19-,20+,21-,22+,25+,29+,30-,31+,32?/m1/s1 |
| Standard InChIKey | QZJJDOYZVRUEDY-NRNCYQGDSA-N |
| Isomeric SMILES | CC(=O)OC(C)(C)CCC(=O)[C@@](C)([C@H]1[C@@H](C[C@@]2([C@@]1(CC(=O)[C@@]3([C@H]2CC=C4[C@H]3C[C@@H](C(=O)C4(C)C)O)C)C)C)O)O |
| SMILES | CC(=O)OC(C)(C)CCC(=O)C(C)(C1C(CC2(C1(CC(=O)C3(C2CC=C4C3CC(C(=O)C4(C)C)O)C)C)C)O)O |
| Canonical SMILES | CC(=O)OC(C)(C)CCC(=O)C(C)(C1C(CC2(C1(CC(=O)C3(C2CC=C4C3CC(C(=O)C4(C)C)O)C)C)C)O)O |
| Description | 23,24-dihydrocucurbitacin B is a 23,24-dihydrocucurbitacin in which a lanostane skeleton is multi-substituted with hydroxy, methyl and oxo substituents, with unsaturation at position 5; a hydroxy function at C-25 is acetylated. It is a 23,24-dihydrocucurbitacin, a secondary alpha-hydroxy ketone and a tertiary alpha-hydroxy ketone. It derives from a cucurbitacin B. |
| Synonyms | dihydrocucurbitacin B |
| PubChem Compound | 11757526 |
| Last Modified | Nov 11 2021 |
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